(3-(Dimethylamino)phenyl)(3-(pyrazin-2-ylamino)azetidin-1-yl)methanone

• IUPAC Name: [3-(dimethylamino)phenyl]-[3-(pyrazin-2-ylamino)azetidin-1-yl]methanone
• InChI: InChI=1S/C16H19N5O/c1-20(2)14-5-3-4-12(8-14)16(22)21-10-13(11-21)19-15-9-17-6-7-18-15/h3-9,13H,10-11H2,1-2H3,(H,18,19)
• InChI Key: UWOGTCOFKILRRM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)N2CC(C2)NC3=NC=CN=C3
• Molecular Formula: C16H19N5O
• Molecular Weight: 297.35 g/mol
• CAS No.: 2320377-78-2

Description

(3-(Dimethylamino)phenyl)(3-(pyrazin-2-ylamino)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C16H19N5O and its molecular weight is 297.362. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antiviral Applications

Research has identified derivatives of "(3-(Dimethylamino)phenyl)(3-(pyrazin-2-ylamino)azetidin-1-yl)methanone" with promising in vitro anticoronavirus and antitumoral activity. A study by Jilloju et al. (2021) discovered a series of derivatives that were synthesized and tested for their antiviral and antitumoral activities. It was found that structural variations on the phenyl moiety could tune biological properties towards either antiviral or antitumoral activities, with the mode of action for antitumoral activity being the inhibition of tubulin polymerization.

Another study by Bakr and Mehany (2016) synthesized a compound that exhibited cytotoxic activity against various cancer cell lines. This compound showed potent inhibitory activity, especially against the Fibroblast Growth Factor Receptor (FGFR), with significant cytotoxic effects.

Antimicrobial Activity

A series of derivatives has been synthesized and characterized for their antimicrobial activity. The work of Hafez, El-Gazzar, and Al-Hussain (2016) revealed that certain synthesized compounds exhibited higher antimicrobial activity than standard drugs. This suggests the potential of these derivatives as effective antimicrobial agents.

Catalytic Applications

The compound has been studied for its catalytic applications as well. Guerriero et al. (2011) investigated the synthesis, characterization, and use in catalytic hydrogenations of Ir(I) complexes derived from this compound. These complexes showed potential as precatalysts for the hydrogenation of α,β-unsaturated aldehydes and ketones, highlighting their relevance in chemical synthesis.